![molecular formula C18H15N3O2S B4198315 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone](/img/structure/B4198315.png)
2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone
Overview
Description
2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone is a compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its mechanism of action and physiological effects have been extensively investigated.
Mechanism of Action
The mechanism of action of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone involves its ability to inhibit the activity of certain enzymes and proteins in the body. Specifically, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. By inhibiting this enzyme, the compound can prevent the growth and division of cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, this compound has been shown to have other biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and oxidative stress in the body, which can contribute to its neuroprotective effects. It has also been shown to have anti-angiogenic properties, which means it can prevent the growth of new blood vessels that supply nutrients to cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone in lab experiments is its high purity and stability. This compound can be synthesized in large quantities and purified to a high degree, making it suitable for use in various assays and experiments. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain applications.
Future Directions
There are several future directions for research on 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone. One area of research is in the development of new cancer treatments based on this compound. Studies have shown that this compound can be effective against various types of cancer cells, and further research is needed to determine its potential as a cancer treatment. Another area of research is in the development of new neuroprotective agents based on this compound. Studies have shown that it has potential in the treatment of Alzheimer's disease and other neurodegenerative disorders, and further research is needed to determine its efficacy and safety in humans.
Conclusion
In conclusion, this compound is a compound that has shown promising results in various scientific research fields. Its synthesis method has been optimized for large-scale production, and its mechanism of action and physiological effects have been extensively investigated. While there are some limitations to its use in lab experiments, there are several future directions for research on this compound, including the development of new cancer treatments and neuroprotective agents.
Scientific Research Applications
2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenyl-1-isoindolinone has been studied for its potential applications in various scientific research fields. One of the main areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.
properties
IUPAC Name |
2-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-hydroxy-3-phenylisoindol-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2S/c1-2-15-19-20-17(24-15)21-16(22)13-10-6-7-11-14(13)18(21,23)12-8-4-3-5-9-12/h3-11,23H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMEXJRIFQKMJOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)N2C(=O)C3=CC=CC=C3C2(C4=CC=CC=C4)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24794889 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.